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Ortetamine storage and stability conditions

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Ortetamine

CAS No.: 5580-32-5

Cat. No.: S1916738

Known Information on Ortetamine

Ortetamine (also known as 2-methylamphetamine) is a stimulant drug of the amphetamine class [1]. Its

known chemical and legal statuses are summarized below.

Property Description

IUPAC Name (¥)-1-(2-methylphenyl)propan-2-amine [1]
Molecular Formula CioH1sN [1]

Molar Mass 149.237 g-mol~* [1]

Legal Status (US) Schedule 1l (as an isomer of Methamphetamine) [1]

Framework for Stability Testing of Drug Substances

While specific data for Ortetamine is unavailable, standard stability testing protocols for drug substances
are well-established. You would need to conduct studies to determine the conditions under which

Ortetamine remains chemically stable [2] [3].
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The table below outlines the standard types of stability studies required for a new drug substance, which you

can use as a guide for Ortetamine [3].

Standard Storage

Study Type Purpose
ot - Conditions

Long-Term/Real- To establish the shelf life under recommended e.g., 25°C = 2°C / 60%

Time storage conditions. RH + 5% RH [3]

Accelerated To assess the rate of degradation under exaggerated e.g., 40°C = 2°C/ 75%
conditions and support initial shelf life. RH = 5% RH [3]

Intermediate To bridge long-term and accelerated data if e.g., 30°C =+ 2°C / 65%
accelerated results show significant change. RH = 5% RH [3]

Photostability To evaluate the drug's sensitivity to light. As per ICH Guideline

Q1B [3]

These studies must be conducted according to FDA/ICH guidelines and cGMP requirements, using
validated, stability-indicating assay methods [3]. The drug substance should be stored in its intended market

container-closure system during testing [3].

Proposed Stability Workflow

The following diagram outlines a high-level workflow for conducting and evaluating stability studies for a
drug substance like Ortetamine. This process ensures that shelf life and storage recommendations are data-

driven and compliant with regulations.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.smolecule.com/products/b1916738#ortetamine-storage-and-

stability-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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